Cas no 83503-28-0 (5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde)
83503-28-0 structure
Product Name:5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde
CAS No:83503-28-0
MF:C10H9N3O
MW:187.197961568832
CID:2804484
PubChem ID:20533533
Update Time:2025-04-21
5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 83503-28-0
- SCHEMBL11277462
- DTXSID90608433
- 5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde
- DTXCID10559190
- AKOS006228345
-
- Inchi: 1S/C10H9N3O/c1-8-11-12-10(7-14)13(8)9-5-3-2-4-6-9/h2-7H,1H3
- InChI Key: HQIAGNLDQFICRY-UHFFFAOYSA-N
- SMILES: O=CC1=NN=C(C)N1C1C=CC=CC=1
Computed Properties
- Exact Mass: 187.074561919Da
- Monoisotopic Mass: 187.074561919Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 47.8Ų
5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
83503-28-0 (5-Methyl-4-phenyl-4H-1,2,4-triazole-3-carbaldehyde) Related Products
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